Cyclopropyl(3-methoxypyridin-2-yl)methanamine dihydrochloride
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Description
Cyclopropyl(3-methoxypyridin-2-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C10H16Cl2N2O and its molecular weight is 251.15. The purity is usually 95%.
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Scientific Research Applications
Cytochrome P450 Isoform Inhibitors
Cyclopropyl(3-methoxypyridin-2-yl)methanamine dihydrochloride is associated with cytochrome P450 (CYP) enzymes in human liver microsomes, where it may act as a chemical inhibitor. The precision in CYP phenotyping involves the use of potent and selective chemical inhibitors to assess the contribution of various CYP isoforms to total metabolism. The selectivity of such inhibitors is paramount in deciphering the involvement of specific CYP isoforms in drug metabolism and predicting potential drug-drug interactions (Khojasteh et al., 2011).
Chemical Synthesis and Organic Chemistry
This compound is relevant in the field of organic chemistry, particularly in the oxidation of cyclopropane-containing hydrocarbons and their functionally substituted derivatives. The oxidation of methylene groups activated by an adjacent cyclopropane is a direct approach towards carbonylcyclopropanes. This method avoids unnecessary synthetic stages and aligns with the principles of atom economy. Various oxidants and catalytic systems based on transition metals are employed in the oxidation of cyclopropane derivatives, making it a reliable preparative approach to cyclopropylketones, which are actively used in synthetic organic chemistry (Sedenkova et al., 2018).
Pharmacological and Biological Studies
This compound has implications in pharmacological and biological studies. Aminopyridines, a class of heterocyclic compounds that include this chemical, have been extensively studied due to their diverse biological activities. These activities have prompted researchers to explore various synthetic methods, complexation with metals, and the biological activities of aminopyridines. This research could potentially lead to the development of new compounds with high bioactivity and lesser toxicity, making them significant in medicinal chemistry (Orie et al., 2021).
Properties
IUPAC Name |
cyclopropyl-(3-methoxypyridin-2-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.2ClH/c1-13-8-3-2-6-12-10(8)9(11)7-4-5-7;;/h2-3,6-7,9H,4-5,11H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRTHLUMEYDOPIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC=C1)C(C2CC2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.